Cas no 87451-36-3 (Pyridinium, 1-methyl-4-(1H-pyrrol-1-ylmethyl)-, bromide)

• Product Name: Pyridinium, 1-methyl-4-(1H-pyrrol-1-ylmethyl)-, bromide
• CAS No: 87451-36-3
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 656192
• PubChem ID: 71412817
• Update Time: 2025-04-19

Pyridinium, 1-methyl-4-(1H-pyrrol-1-ylmethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-methyl-4-(1H-pyrrol-1-ylmethyl)-, bromide
• 1-methyl-4-(pyrrol-1-ylmethyl)pyridin-1-ium,bromide
• 1-Methyl-4-[(1H-pyrrol-1-yl)methyl]pyridin-1-ium bromide
• DTXSID90832357
• 87451-36-3

• Inchi： 1S/C11H13N2.BrH/c1-12-8-4-11(5-9-12)10-13-6-2-3-7-13;/h2-9H,10H2,1H3;1H/q+1;/p-1
• InChI Key： SREQWNVQCADOGI-UHFFFAOYSA-M
• SMILES： [Br-].N1(C=CC=C1)CC1C=C[N+](C)=CC=1

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų